Cas no 827342-66-5 (1H-Benzimidazole, 1-(trifluoroacetyl)-)

• Product name: 1H-Benzimidazole, 1-(trifluoroacetyl)-
• CAS No: 827342-66-5
• MF: C₉H₅N₂OF₃
• MW: 214.144
• CID: 684384
• PubChem ID: 71417465

1H-Benzimidazole, 1-(trifluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 1-(trifluoroacetyl)-
• 1-(benzimidazol-1-yl)-2,2,2-trifluoroethanone
• BQOFNPFNXUEMPE-UHFFFAOYSA-N
• SCHEMBL19848351
• 827342-66-5
• 1-(1H-Benzimidazol-1-yl)-2,2,2-trifluoroethan-1-one
• DTXSID20836803

• Inchi： InChI=1S/C9H5F3N2O/c10-9(11,12)8(15)14-5-13-6-3-1-2-4-7(6)14/h1-5H
• InChI Key： BQOFNPFNXUEMPE-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)N=CN2C(=O)C(F)(F)F

Computed Properties

• Exact Mass: 214.03539727g/mol
• Monoisotopic Mass: 214.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų